Cas no 42247-75-6 (Benzoic acid, 2-(2-hydroxyethyl)-)

• Product Name: Benzoic acid, 2-(2-hydroxyethyl)-
• CAS No: 42247-75-6
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 2083454
• PubChem ID: 13164838
• Update Time: 2025-04-21

Benzoic acid, 2-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-hydroxyethyl)-
• 2-(2-hydroxyethyl)Benzoic acid
• SCHEMBL77642
• DA-28621
• DTXSID90524104
• 42247-75-6
• DTXCID00474909

• Inchi： 1S/C9H10O3/c10-6-5-7-3-1-2-4-8(7)9(11)12/h1-4,10H,5-6H2,(H,11,12)
• InChI Key： RCCBOLYQHVOLTC-UHFFFAOYSA-N
• SMILES： OCCC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes